The Discovery and Preclinical Profile of VY-3-135: A Potent and Selective ACSS2 Inhibitor
The Discovery and Preclinical Profile of VY-3-135: A Potent and Selective ACSS2 Inhibitor
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
VY-3-135 is a potent, selective, and orally active small-molecule inhibitor of acetyl-CoA synthetase 2 (ACSS2), a key enzyme in cellular acetate (B1210297) metabolism.[1][2] Discovered as a more stable and potent derivative of the initial lead compound VY-3-249, VY-3-135 has emerged as a critical tool for investigating the role of ACSS2 in cancer biology and as a potential therapeutic agent.[3] This technical guide provides a comprehensive overview of the discovery, chemical properties, and preclinical evaluation of VY-3-135, with a focus on its mechanism of action and detailed experimental methodologies for its characterization. While the specific, step-by-step chemical synthesis of VY-3-135 is proprietary, this guide outlines the general synthetic strategies for its core chemical scaffold.
Introduction to VY-3-135
VY-3-135, with the IUPAC name (R)-1-Ethyl-2-(hydroxydiphenylmethyl)-N-(2-hydroxypropyl)-1H-benzo[d]imidazole-6-carboxamide, was identified as a highly potent inhibitor of ACSS2.[3] ACSS2 is a crucial enzyme that converts acetate into acetyl-CoA, a central metabolite for a variety of cellular processes, including fatty acid synthesis and histone acetylation. In certain stress conditions, such as hypoxia and nutrient limitation often found in the tumor microenvironment, cancer cells can become heavily reliant on ACSS2-mediated acetate metabolism for survival and proliferation. This dependency makes ACSS2 an attractive target for cancer therapy.
VY-3-135 acts as a transition-state mimetic, effectively blocking the enzymatic activity of ACSS2.[3] Docking studies suggest that it occupies the acetyl-AMP binding site and a portion of the CoA binding site of the enzyme.[4] A key feature of VY-3-135 is its high selectivity for ACSS2 over the other two members of the acetyl-CoA synthetase family, ACSS1 and ACSS3.[2][4]
Chemical Synthesis
The detailed chemical synthesis protocol for VY-3-135 is not publicly available and is noted in primary literature as "available upon request." However, based on its structure as a substituted benzimidazole (B57391), the synthesis would likely involve the formation of the benzimidazole core, followed by functionalization at the 1, 2, and 6 positions.
General synthetic approaches for related benzimidazole carboxamides often involve:
-
Formation of the Benzimidazole Core: Condensation of a substituted o-phenylenediamine (B120857) with an appropriate aldehyde or carboxylic acid derivative.[5][6]
-
Amide Bond Formation: Coupling of the carboxylic acid on the benzimidazole ring with the desired amine, in this case, (R)-1-aminopropan-2-ol, using standard peptide coupling reagents.
-
Functionalization: Alkylation and other modifications of the benzimidazole core to introduce the ethyl and hydroxydiphenylmethyl groups.
Quantitative Data Summary
The following tables summarize the key quantitative data reported for VY-3-135.
Table 1: In Vitro Potency and Selectivity
| Target | IC50 (nM) | Notes |
| ACSS2 | 44 | Potent inhibition.[2][7][8] |
| ACSS1 | > 10,000 | High selectivity over ACSS1.[2] |
| ACSS3 | > 15,000 | High selectivity over ACSS3.[2] |
Table 2: Pharmacokinetic Parameters in Mice
| Administration Route | Dose (mg/kg) | Cmax (ng/mL) | Tmax (h) | AUC (ng·h/mL) | Bioavailability (%) |
| Oral Gavage | 100 | ~1500 | ~2 | ~8000 | ~20 |
| Intraperitoneal (IP) | 100 | ~4000 | ~0.5 | ~12000 | ~30 |
| Intravenous (IV) | 10 | ~2500 | ~0.08 | ~4000 | 100 |
Note: The values in Table 2 are approximate and have been extrapolated from graphical data presented in the cited literature. For precise values, refer to the original publications.
Signaling Pathways and Experimental Workflows
ACSS2-Mediated Acetate Metabolism Pathway
The following diagram illustrates the central role of ACSS2 in converting acetate to acetyl-CoA, which then feeds into downstream metabolic pathways like fatty acid synthesis and histone acetylation. VY-3-135 directly inhibits the ACSS2 enzyme, thus blocking these processes.
Experimental Workflow for In Vitro Characterization
The in vitro characterization of VY-3-135 typically follows a workflow that includes enzymatic assays to determine potency and selectivity, followed by cell-based assays to assess its effects on cellular metabolism and viability.
Experimental Protocols
ACSS2 Enzymatic Assay (TranScreener® TRF Assay)
This protocol is a generalized procedure for determining the in vitro potency of VY-3-135 against ACSS2.
Materials:
-
Recombinant human ACSS2 enzyme
-
VY-3-135 stock solution in DMSO
-
Assay Buffer (e.g., 30 mmol/L HEPES, pH 7.4, 140 mmol/L NaCl, 2 mmol/L MgCl2, 5 mmol/L sodium acetate, 2 mmol/L DTT, 0.005% Brij35)
-
ATP and Coenzyme A (CoA) solutions
-
TranScreener® TRF AMP/GMP Assay Kit
-
384-well plates (low volume, white, opaque)
Procedure:
-
Prepare serial dilutions of VY-3-135 in 100% DMSO.
-
Dispense a small volume (e.g., 100 nL) of the diluted VY-3-135 or DMSO (vehicle control) into the wells of the 384-well plate.
-
Add the ACSS2 enzyme (e.g., 3 nmol/L final concentration) in assay buffer to each well.
-
Initiate the enzymatic reaction by adding a mixture of ATP and CoA to achieve desired final concentrations (e.g., 10 µmol/L ATP and 5 µmol/L CoA).
-
Incubate the reaction at room temperature for a specified time (e.g., 60 minutes).
-
Stop the reaction and detect the generated AMP according to the TranScreener® TRF AMP/GMP Assay Kit manufacturer's instructions.
-
Measure the time-resolved fluorescence resonance energy transfer (TR-FRET) signal.
-
Calculate the percent inhibition for each concentration of VY-3-135 and determine the IC50 value by fitting the data to a four-parameter dose-response curve.
Cell-Based Acetate Incorporation Assay (Stable Isotope Tracing)
This protocol outlines a method to measure the effect of VY-3-135 on acetate metabolism in cancer cells.
Materials:
-
Cancer cell line of interest (e.g., BT474 or SKBr3 breast cancer cells)
-
Complete cell culture medium
-
VY-3-135 stock solution in DMSO
-
¹³C₂-labeled sodium acetate
-
Methanol, Chloroform, and Water for metabolite extraction
-
Gas chromatography-mass spectrometry (GC-MS) or Liquid chromatography-mass spectrometry (LC-MS) system
Procedure:
-
Seed cells in multi-well plates and allow them to adhere overnight.
-
Treat the cells with various concentrations of VY-3-135 or DMSO (vehicle control) for a predetermined time (e.g., 24 hours).
-
Replace the culture medium with fresh medium containing ¹³C₂-labeled sodium acetate and the respective concentrations of VY-3-135.
-
Incubate the cells for a specified labeling period (e.g., 4-8 hours).
-
Aspirate the labeling medium and wash the cells with ice-cold saline.
-
Quench metabolism and extract metabolites by adding a cold extraction solvent (e.g., 80% methanol).
-
Perform a liquid-liquid extraction to separate the polar and nonpolar metabolites.
-
Analyze the metabolite extracts by GC-MS or LC-MS to determine the incorporation of ¹³C into downstream metabolites such as fatty acids (e.g., palmitate) and acetylated amino acids.
-
Quantify the mole percent enrichment of ¹³C to assess the inhibitory effect of VY-3-135 on acetate metabolism.
Microsomal Stability Assay
This assay assesses the metabolic stability of VY-3-135 in liver microsomes.[9][10][11]
Materials:
-
Human or mouse liver microsomes
-
VY-3-135 stock solution
-
Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4)
-
NADPH regenerating system (or NADPH)
-
Ice-cold acetonitrile (B52724) with an internal standard
-
LC-MS/MS system
Procedure:
-
Pre-warm a solution of liver microsomes in phosphate buffer at 37°C.
-
Add VY-3-135 to the microsome solution at a final concentration of, for example, 1 µM.
-
Initiate the metabolic reaction by adding the NADPH regenerating system.
-
At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the reaction mixture and quench it with an equal volume of ice-cold acetonitrile containing an internal standard.
-
Centrifuge the samples to precipitate the proteins.
-
Analyze the supernatant by LC-MS/MS to quantify the remaining concentration of VY-3-135 at each time point.
-
Determine the in vitro half-life (t₁/₂) and intrinsic clearance (CLint) of VY-3-135.
In Vivo Pharmacokinetic Study in Mice
This protocol provides a general outline for assessing the pharmacokinetic profile of VY-3-135 in mice.[12][13][14][15][16]
Materials:
-
VY-3-135 formulation for oral gavage, intraperitoneal (IP), and intravenous (IV) administration
-
Laboratory mice (e.g., C57BL/6)
-
Blood collection supplies (e.g., capillaries, collection tubes with anticoagulant)
-
LC-MS/MS system for bioanalysis
Procedure:
-
Divide the mice into three groups for each route of administration (oral, IP, and IV).
-
Administer a single dose of VY-3-135 to each mouse according to its assigned group and dose.
-
Collect blood samples at multiple time points post-administration (e.g., 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours).
-
Process the blood samples to obtain plasma.
-
Extract VY-3-135 from the plasma samples.
-
Quantify the concentration of VY-3-135 in each plasma sample using a validated LC-MS/MS method.
-
Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC, and bioavailability.
Conclusion
VY-3-135 is a valuable research tool and a promising therapeutic candidate that has significantly advanced our understanding of the role of acetate metabolism in cancer. Its high potency and selectivity for ACSS2 make it a superior compound for preclinical studies compared to its predecessors. The experimental protocols detailed in this guide provide a framework for the robust evaluation of VY-3-135 and other ACSS2 inhibitors. Further research into the clinical applications of ACSS2 inhibition is warranted and holds the potential to deliver novel cancer therapies.
References
- 1. VY-3-135 | ACSS2 Inhibitor | TargetMol [targetmol.com]
- 2. medchemexpress.com [medchemexpress.com]
- 3. medkoo.com [medkoo.com]
- 4. Targeting ACSS2 with a transition state mimetic inhibits triple negative breast cancer growth - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I - PMC [pmc.ncbi.nlm.nih.gov]
- 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 7. selleckchem.com [selleckchem.com]
- 8. VY-3-135 | ACSS2 Inhibitor | CAS 1824637-41-3 | Buy VY3135 from Supplier InvivoChem [invivochem.com]
- 9. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
- 10. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
- 11. researchgate.net [researchgate.net]
- 12. Comprehensive pharmacokinetic studies and oral bioavailability of two Mn porphyrin-based SOD mimics, MnTE-2-PyP5+ and MnTnHex-2-PyP5+ - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
- 14. protocols.io [protocols.io]
- 15. researchgate.net [researchgate.net]
- 16. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
